5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one

Specification

• CAS No.: 1530950-02-7
• Molecular Formula: C6H7BrN2O
• Molecular Weight: 203.04 g/mol
• IUPAC Name: 5-bromo-3,6-dimethylpyrimidin-4-one
• Standard InChI: InChI=1S/C6H7BrN2O/c1-4-5(7)6(10)9(2)3-8-4/h3H,1-2H3
• Standard InChI Key: AJBFJFPDTLKHRT-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N(C=N1)C)Br
• Canonical SMILES: CC1=C(C(=O)N(C=N1)C)Br

Introduction

Chemical Properties and Structure

Structural Characteristics

5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one consists of a partially reduced pyrimidine ring with specific substituents that define its chemical identity. The compound features a six-membered heterocyclic ring containing two nitrogen atoms (at positions 1 and 3), a carbonyl group at position 4, a bromine atom at position 5, and methyl groups at positions 3 and 6. This arrangement of functional groups creates a unique electronic distribution within the molecule that influences its chemical reactivity and biological interactions.

The dihydropyrimidine core exhibits a specific degree of unsaturation, with one double bond typically located between positions 2 and 3. The presence of the carbonyl group at position 4 (hence the "-4-one" in its name) creates an amide-like functionality that can participate in hydrogen bonding interactions with biological targets, potentially contributing to its pharmacological activities.

Physical and Chemical Properties

The key physical and chemical properties of 5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one are summarized in Table 1, based on available data from scientific sources.

Table 1: Physical and Chemical Properties of 5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one

Property	Value
CAS Number	1530950-02-7
Molecular Formula	C6H7BrN2O
Molecular Weight	203.04 g/mol
Appearance	Solid (crystalline)
Class	Dihydropyrimidine
Functional Groups	Bromine, methyl groups, carbonyl
Applications	Medicinal chemistry, synthesis intermediates

It is worth noting that there appears to be a discrepancy in the reported molecular formula in source, which mentions C7H8BrN3O in the description while listing C6H7BrN2O in the compound specifications. Based on the chemical name and structure, C6H7BrN2O is likely the correct formula for this compound.

Reactivity Profile

The reactivity of 5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one is influenced by its structural features, particularly the presence of the bromine atom at position 5. This halogen substituent makes the compound amenable to various transformations, including cross-coupling reactions that can be utilized to introduce different functional groups at this position.

The carbonyl group at position 4 can participate in typical carbonyl chemistry, including nucleophilic addition reactions. The nitrogen atoms in the dihydropyrimidine ring contribute to the compound's hydrogen bonding capabilities and can interact with various biological receptors and enzymes, potentially explaining some of its biological activities.

Synthesis Methods for 5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one

Modern Synthetic Strategies

Recent advances in synthetic methodology have led to the development of more efficient and environmentally friendly approaches for synthesizing dihydropyrimidinones. These modern strategies often focus on improving reaction yields, reducing reaction times, and minimizing the use of harmful reagents and solvents.

Some modern approaches include:

• Microwave-assisted synthesis, which can significantly reduce reaction times while maintaining or improving yields

• Ultrasound-assisted synthesis, which can enhance reaction rates through acoustic cavitation

• Use of green catalysts, such as recyclable heterogeneous catalysts or biocatalysts, which reduce environmental impact

• One-pot multicomponent reactions that minimize waste generation and purification steps

These approaches could potentially be adapted for the synthesis of 5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one, offering advantages in terms of efficiency, yield, and environmental sustainability.

Purification and Characterization

After synthesis, 5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one typically requires purification to remove unreacted starting materials and by-products. Common purification methods include recrystallization from suitable solvents (such as ethanol), column chromatography, and preparative HPLC.

Characterization of the purified compound can be performed using various analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) spectroscopy (1H and 13C NMR)

• Mass spectrometry

• Infrared spectroscopy

• Elemental analysis

• X-ray crystallography (for confirming the three-dimensional structure)

These techniques provide essential information about the compound's structural features, purity, and physical properties, which are crucial for its further application in research and development.

Research Applications of 5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one

Role in Medicinal Chemistry

5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one serves as an important scaffold in medicinal chemistry research. Its dihydropyrimidine core represents a privileged structure in drug discovery, with numerous examples of biologically active compounds containing this structural motif. The specific substitution pattern in 5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one provides a unique platform for structure-activity relationship studies and the development of novel therapeutic agents.

The compound can serve as a lead structure for medicinal chemistry optimization programs, where systematic modifications of its structure can be explored to enhance potency, selectivity, and pharmacokinetic properties. Such optimization efforts could lead to the discovery of novel drug candidates with improved therapeutic potential.

Future Research Directions

Expanding Structure-Activity Relationships

Future research on 5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one should focus on comprehensive structure-activity relationship studies to better understand how structural modifications affect its biological activities. This would involve synthesizing a series of derivatives with various substituents and evaluating their biological properties to identify the most promising lead compounds for further development.

Specific areas for exploration could include:

• Modification of the bromine atom at position 5 with other halogens or functional groups to assess the impact on biological activity

• Replacement of the methyl groups at positions 3 and 6 with other alkyl or functional groups

• Introduction of additional substituents at other positions of the dihydropyrimidine ring

• Exploration of conformational constraints to optimize binding to specific biological targets

These studies would provide valuable insights into the structural requirements for optimal biological activity and guide the rational design of improved derivatives.

Advanced Synthesis Methods

Developing more efficient and environmentally friendly synthesis methods for 5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one remains an important area for future research. This includes exploring novel catalysts, reaction conditions, and synthetic strategies that could improve yield, purity, and scalability while reducing environmental impact.

Potential avenues for exploration include:

• Development of highly selective bromination methods to directly introduce the bromine atom at position 5

• Exploration of one-pot multicomponent reactions that directly yield the desired compound

• Application of flow chemistry techniques for continuous production and scale-up

• Investigation of biocatalytic approaches for stereoselective synthesis

These advances would facilitate the production of 5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one and its derivatives on a larger scale, supporting further research and potential commercial applications.

Comprehensive Biological Evaluation

Comprehensive biological evaluation of 5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one and its derivatives is needed to fully understand their pharmacological potential. This would involve a systematic assessment of their effects on various biological targets and pathways, as well as their pharmacokinetic and toxicological properties.

Key aspects of biological evaluation could include:

• In vitro screening against a diverse panel of biological targets to identify potential mechanisms of action

• Assessment of pharmacokinetic properties (absorption, distribution, metabolism, excretion)

• Evaluation of toxicological profile and potential side effects

• In vivo efficacy studies in appropriate animal models of disease

• Investigation of synergistic effects with existing therapeutic agents

These evaluations would provide a more complete understanding of the therapeutic potential of 5-Bromo-3,6-dimethyl-3,4-dihydropyrimidin-4-one and guide its further development as a potential drug candidate or lead compound.